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Compound of Interest

Compound Name: UBP296

Cat. No.: B10768376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UBP296 is a potent and selective antagonist of kainate receptors, specifically those containing

the GluK1 (formerly GluR5) subunit.[1][2] Its selectivity makes it a valuable tool for investigating

the physiological and pathological roles of these receptors in the central nervous system. This

document provides detailed application notes and protocols for the preparation of UBP296
stock solutions for use in a variety of in vitro experiments, ensuring accurate and reproducible

results.

UBP296 Properties and Solubility
Proper preparation of a UBP296 stock solution begins with an understanding of its chemical

and physical properties. This information is crucial for selecting the appropriate solvent and

storage conditions.
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Property Value Source

Chemical Name

(RS)-1-(2-Amino-2-

carboxyethyl)-3-(2-

carboxybenzyl)pyrimidine-2,4-

dione

[1][3]

Molecular Formula C₁₅H₁₅N₃O₆ [1][3]

Molecular Weight 333.3 g/mol [1][3]

Purity ≥98% [1][2]

Solubility

Soluble to 10 mM in

DMSOSoluble to 10 mM in 1

eq. NaOH (with gentle

warming)

[1]

Appearance Solid powder [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM UBP296 Stock
Solution in DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of organic

molecules for in vitro assays. It is crucial to use anhydrous, high-purity DMSO to ensure the

stability of the compound.

Materials:

UBP296 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Optional: Sonicator water bath

Procedure:

Pre-weighing UBP296: In a controlled environment, carefully weigh the desired amount of

UBP296 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.33

mg of UBP296 (Molecular Weight = 333.3 g/mol ).

Solvent Addition: Add the calculated amount of UBP296 powder to a sterile microcentrifuge

tube. Using a calibrated micropipette, add the appropriate volume of anhydrous DMSO to the

tube. For a 10 mM solution with 3.33 mg of UBP296, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, brief sonication in a water bath or gentle

warming (e.g., to 37°C) can be applied. Visually inspect the solution to ensure there are no

visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into single-use volumes (e.g., 10-50 µL) in

sterile cryogenic vials or microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage (up to six months). When retrieving an aliquot for use, allow it to thaw

completely and come to room temperature before opening to minimize condensation.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
When preparing working solutions for cell-based assays, it is critical to ensure that the final

concentration of DMSO is not toxic to the cells (typically <0.5%).

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM UBP296 stock solution from the

freezer and allow it to thaw completely at room temperature.
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Intermediate Dilution (Optional but Recommended): To avoid precipitation and ensure

accurate final concentrations, perform a serial dilution. For example, prepare an intermediate

dilution by adding a small volume of the 10 mM stock solution to your cell culture medium or

buffer.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final

volume of cell culture medium to achieve the desired working concentration. Always add the

UBP296 solution to the medium and mix gently.

Vehicle Control: It is essential to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the experimental conditions.

Signaling Pathway and Experimental Workflow
UBP296 acts as a selective antagonist at GluK1/GluK5-containing kainate receptors. By

blocking the binding of the endogenous ligand, glutamate, UBP296 inhibits ion influx and

subsequent downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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